Cas no 82729-72-4 (DELTA 11 CIS 14 CIS 17 CIS EICOSATRIENOIC ACID METHYL ESTER)

• Product name: DELTA 11 CIS 14 CIS 17 CIS EICOSATRIENOIC ACID METHYL ESTER
• CAS No: 82729-72-4
• MF: C₂₁H₃₆O₂
• MW: 320.50934
• CID: 708555
• PubChem ID: 45934115

DELTA 11 CIS 14 CIS 17 CIS EICOSATRIENOIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• DELTA 11 CIS 14 CIS 17 CIS EICOSATRIENOIC ACID METHYL ESTER
• δ 11 CIS 14 CIS 17 CIS EICOSATRIENOIC ACID METHYL ESTER
• METHYL EICOSATRIENOATE
• SCHEMBL19281390
• 82729-72-4

• Inchi： InChI=1S/C21H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h15-20H,3-14H2,1-2H3/b16-15+,18-17+,20-19+
• InChI Key： OTGPOJAJEGAHRA-LVJOJNLGSA-N
• SMILES： CCCCCCCCCCCCCC=CC=CC=CC(=O)OC

Computed Properties

• Exact Mass: 320.27200
• Monoisotopic Mass: 320.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.30000
• LogP: 6.52910